Cas no 19241-18-0 (2,4,5-Trimethylphenyl isothiocyanate)

• Product Name: 2,4,5-Trimethylphenyl isothiocyanate
• CAS No: 19241-18-0
• Molecular Formula: C₁₀H₁₁NS
• Molecular Weight: 177.26600
• MDL: MFCD00041065
• CID: 181361
• PubChem ID: 140501

2,4,5-Trimethylphenyl isothiocyanate Properties

Names and Identifiers

• Benzene,1-isothiocyanato-2,4,5-trimethyl-
• 2,4,5-Trimethylphenyl isothiocyanate
• 1-isothiocyanato-2,4,5-trimethylbenzene
• [(2,4,6-Trimethyl-phenylcarbamoyl)-methyl]-carbamicacidtert-butylester
• J-012441
• 19241-18-0
• SCHEMBL8476482
• 2,4,5-trimethylphenyl-isothiocyanate
• FT-0637815
• DTXSID10172828
• MFCD00041065
• A813568
• 1-Isothiocyanato-2,4,5-trimethylbenzene #
• Benzene, 1-isothiocyanato-2,4,5-trimethyl-
• AKOS006343932
• 2,4,5-Trimethylphenylisothiocyanate
• 2,4,5-Trimethylphenyl isothiocyate, 99%

• MDL： MFCD00041065
• InChIKey： STZONCTUVBZNCF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NS/c1-7-4-9(3)10(11-6-12)5-8(7)2/h4-5H,1-3H3
• SMILES： CC1=CC(=C(C=C1C)N=C=S)C

Computed Properties

• Exact Mass: 177.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.06122
• Heavy Atom Count: 12
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 44.4

Experimental Properties

• LogP: 3.34610
• PSA: 44.45000
• Boiling Point: 150 °C
• Melting Point: 22 °C
• Flash Point: 138 °C
• Density: 1

2,4,5-Trimethylphenyl isothiocyanate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Hazardous Material transportation number：UN 2811
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：IRRITANT-HARMFUL

2,4,5-Trimethylphenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives